MTX-216

SYK kinase kinase inhibitor selectivity NF1LoF melanoma
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H14Cl2FN5O2S
Molecular Weight 502.3 g/mol
Cat. No. B15612916
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Technical Parameters


Basic Identity
Product NameMTX-216
Molecular FormulaC22H14Cl2FN5O2S
Molecular Weight502.3 g/mol
Structural Identifiers
InChIInChI=1S/C22H14Cl2FN5O2S/c1-33(31,32)30-20-7-13(10-28-22(20)24)12-2-5-19-16(6-12)21(14(9-26)11-27-19)29-15-3-4-18(25)17(23)8-15/h2-8,10-11,30H,1H3,(H,27,29)
InChIKeyWEVXFHBMHZDTAQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

MTX-216: PI3K/EGFR/SYK Inhibitor for NF1LoF Melanoma


MTX-216 (CAS 1952236-19-9) is a synthetic small-molecule, ATP-competitive dual inhibitor of phosphoinositide 3-kinase (PI3K) and epidermal growth factor receptor (EGFR) that additionally suppresses spleen tyrosine kinase (SYK) activity with an IC₅₀ of 281 nM [1]. Identified through a targeted kinase inhibitor screen, MTX-216 demonstrates selective cytotoxicity against neurofibromin 1 loss-of-function (NF1LoF) melanoma cells while sparing BRAFⱽ⁶⁰⁰ᴱ-mutant melanoma cells and wild-type melanocytes [2]. The compound co-suppresses the proliferation marker Ki-67 and ribosomal protein S6 phosphorylation, and downregulates mitochondrial electron transport chain genes associated with poor survival in NF1LoF melanoma patients [3].

Target Dual PI3K/EGFR inhibitor with SYK suppression
Model NF1LoF melanoma pathway studies
Profile Cell-model genotype-selectivity context

MTX-216 Irreplaceability in NF1LoF Models


NF1LoF melanoma cells do not exhibit consistent sensitivity to individual MEK, ERK, or PI3K/mTOR inhibitors, and most NF1LoF melanomas show only partial responses to single-pathway blockade [1]. The anti-tumor efficacy of MTX-216 depends on its ability to simultaneously inhibit PI3K and SYK—a dual pharmacology not recapitulated by combining a standard PI3K inhibitor (e.g., pictilisib) with a selective SYK inhibitor (e.g., entospletinib or R406) [2]. Furthermore, the closely related dual PI3K/EGFR inhibitor MTX-211 (Mol 211, IC₅₀ < 100 nM against PI3K/EGFR) displays profoundly weaker SYK inhibition (IC₅₀ ≈ 6.02 μM) and a distinct transcriptomic signature, failing to downregulate 231 mitochondrial electron transport chain genes that are uniquely suppressed by MTX-216 [3]. These molecular differences render in-class substitution scientifically invalid for NF1LoF-focused experimental protocols.

Analog
MTX-216: effective SYK inhibition
MTX-211: markedly weaker SYK engagement; distinct transcriptomic profile
Single‑pathway
MTX-216: multi‑target (PI3K/EGFR/SYK) blockade
Pictilisib, trametinib: incomplete growth suppression in NF1LoF models
Genotype
NF1LoF‑selective activity profile
BRAF V600E‑directed agents may not replicate NF1LoF sensitivity

MTX-216 Quantitative Differentiation Evidence


SYK Inhibition Advantage Over MTX-211

In a direct biochemical comparison using the Z'-LYTE kinase activity assay across 10 concentrations, MTX-216 inhibited SYK kinase with an IC₅₀ of 281 nM, whereas the structurally related dual PI3K/EGFR inhibitor MTX-211 showed an IC₅₀ of approximately 6.02 μM against SYK [1]. This represents a 21.4-fold difference in SYK inhibitory potency. The kinome-wide selectivity profiling (403 kinases screened at 10 μM using Z'-LYTE and Adapta platforms) further confirmed that MTX-216 achieves more effective SYK inhibition than MTX-211 [2].

SYK Inhibition vs MTX-211
Head‑to‑head
IC₅₀ 281 nM vs 6.02 μM (21.4‑fold)
Supports SYK‑dependent pathway‑response interpretation
Z'‑LYTE assay; ATP at Km,app
SYK kinase kinase inhibitor selectivity NF1LoF melanoma

Unique Mitochondrial Gene Suppression vs. MTX-211

RNA-seq analysis of WM3918 and MeWo NF1LoF melanoma cells treated with MTX-216 or MTX-211 (each at 1 μM for 24 h) revealed that MTX-216 specifically downregulated 231 genes that were not suppressed by MTX-211 in both cell lines [1]. Gene set enrichment analysis linked these MTX-216-specific downregulated genes to mitochondrial electron transport chain (ETC) and oxidative phosphorylation pathways, which are associated with poor survival in NF1LoF melanoma patients [2]. In contrast, MTX-211 treatment did not produce this mitochondrial gene suppression signature.

Gene Suppression vs MTX-211
Head‑to‑head
231 genes uniquely downregulated by MTX-216
Supports mitochondrial ETC transcript program engagement
RNA‑seq; 1 μM; WM3918 & MeWo cells
transcriptomics mitochondrial electron transport chain gene expression NF1LoF

NF1LoF Growth Inhibition vs. Single-Pathway Inhibitors

In dose-response growth rate inhibition assays across three NF1LoF/BRAFᵂᵀ melanoma cell lines (MeWo, WM3918, COLO792), MTX-216 reduced the normalized growth rate (Emax at the highest tested concentration) to a level significantly lower than that achieved by the PI3K inhibitor pictilisib or the MEK inhibitor trametinib [1]. In contrast, NF1ᵂᵀ/BRAFⱽ⁶⁰⁰ᴱ melanoma cells (COLO858) and primary melanocytes showed minimal sensitivity to MTX-216, confirming genotype-selective activity [2]. Single-cell analysis demonstrated that MTX-216 effectively co-suppressed both Ki-67 and phospho-S6 (p-S6), whereas pictilisib and trametinib each showed incomplete suppression of one or both markers, leading to residual proliferating cell populations [3].

Growth Inhibition vs Single‑Pathway
Head‑to‑head
Near‑complete growth arrest vs partial suppression by pictilisib/trametinib
Supports multi‑pathway blockade in NF1LoF models
3 cell lines; 7‑day DIP rate assay
growth inhibition NF1LoF melanoma PI3K inhibitor MEK inhibitor

In Vivo Tumor Suppression in NF1LoF Xenografts

In two independent subcutaneous xenograft models using NF1LoF melanoma cell lines, intraperitoneal administration of MTX-216 at 50 mg/kg every other day significantly suppressed tumor growth compared to vehicle controls [1]. In the COLO792 xenograft model, treatment was maintained for 20 days (n = 4 mice per group); in the WM3918 model, treatment continued for 11 days (n = 5 mice per group) [2]. Pharmacodynamic analysis of excised tumors confirmed target engagement, with MTX-216 reducing phosphorylation of SYK (p-SYKʸ⁵²⁵/⁵²⁶), EGFR (p-EGFRʸ¹⁰⁶⁸), and AKT (p-AKTˢ⁴⁷³) in vivo at both 50 mg/kg and 100 mg/kg doses [3].

In Vivo Tumor Suppression
Method context
Significant tumor growth suppression in 2 xenograft models
Supports in vivo model‑response evaluation
COLO792 & WM3918; 50 mg/kg IP every other day
xenograft in vivo efficacy NF1LoF melanoma tumor growth inhibition

NF1LoF-Selective Cytotoxicity vs. BRAF V600E

MTX-216 induces apoptosis and growth inhibition selectively in NF1LoF melanoma cell lines while exhibiting minimal cytotoxicity against BRAFⱽ⁶⁰⁰ᴱ-mutant melanoma cells (e.g., COLO858) and wild-type primary epidermal melanocytes (NHEM-Ad) [1]. At 1 μM, MTX-216 inhibited p-SYK expression in MeWo NF1LoF cells by approximately 50% and reduced p-BLNK levels in IgM-stimulated Ramos cells, while BRAFⱽ⁶⁰⁰ᴱ cell lines remained refractory . This contrasts with standard MEK inhibitors such as trametinib, which are primarily effective in BRAFⱽ⁶⁰⁰-mutant, not NF1LoF, melanomas [2].

NF1LoF Selectivity
Class‑level
Cytotoxic in NF1LoF/BRAFᵂᵀ; minimal effect in BRAFⱽ⁶⁰⁰ᴱ & melanocytes
Supports genotype‑dependent cell‑model interpretation
p‑SYK ~50% inhibition at 1 μM in MeWo cells
selective cytotoxicity NF1LoF BRAF V600E melanocyte

MTX-216 Research Applications


NF1LoF Melanoma Preclinical Drug Discovery

For research programs targeting NF1LoF melanoma—a genotype representing approximately 13% of melanomas with no clinically approved targeted therapy—MTX-216 is the appropriate tool compound based on its demonstrated SYK IC₅₀ of 281 nM (21.4-fold more potent than the nearest analog MTX-211 at 6.02 μM) [1]. Its dual PI3K/EGFR inhibition with additional SYK suppression addresses the incomplete sensitivity of NF1LoF cells to single-pathway MEK, ERK, or PI3K/mTOR inhibitors [2]. Experimental designs should incorporate the genotype-selectivity window: MTX-216 is active in NF1LoF/BRAFᵂᵀ cells but spares BRAFⱽ⁶⁰⁰ᴱ and wild-type melanocytes, enabling isogenic or panel-based selectivity profiling [3].

Mitochondrial ETC Gene Signature Biomarker Discovery

MTX-216 uniquely downregulates 231 mitochondrial electron transport chain genes that are not suppressed by MTX-211, pictilisib, or trametinib [4]. This MTX-216-specific gene expression signature is associated with poor survival in NF1LoF melanoma patients and can serve as a pharmacodynamic biomarker panel [5]. Researchers conducting RNA-seq or qPCR-based mechanistic studies in NF1LoF melanoma models should select MTX-216 over MTX-211 or single-pathway inhibitors to ensure engagement of this mitochondrial ETC transcriptional program.

In Vivo Xenograft Efficacy Studies in NF1LoF Models

MTX-216 has demonstrated significant tumor growth suppression in two independent subcutaneous xenograft models (COLO792 and WM3918) at 50 mg/kg IP administered every other day, with confirmed pharmacodynamic target engagement (reduced p-SYK, p-EGFR, and p-AKT in tumor tissue) [6]. Procurement specifications for in vivo studies should note the compound has been formulated as a clear solution in 1:2 propylene glycol:1% Tween80/Na₃PO₄ (for COLO792 studies) or as a suspension in 5% DMSO/95% PBS (for WM3918 studies), and molecular weight is 502.35 g/mol (C₂₂H₁₄Cl₂FN₅O₂S) [7].

Kinase Selectivity Profiling & Chemical Biology Studies

For chemical biology applications requiring a well-characterized kinome selectivity profile, MTX-216 has been profiled against 403 human kinases at 10 μM using Z'-LYTE and Adapta platforms, with full selectivity data publicly available [8]. This comprehensive profiling, combined with the direct comparison data against MTX-211 and orthogonal validation by transcriptomics and genetic knockdown experiments, establishes MTX-216 as a more thoroughly characterized tool compound than alternatives lacking kinome-wide annotation [9]. Researchers should cite the primary reference (Abecunas et al., Cancer Res. 2023) and the GEO dataset GSE213588 when reporting MTX-216-based experiments [10].

Application
Selection Property
Validation Focus
NF1LoF melanoma pathway studies
Multi‑target (PI3K/EGFR/SYK) inhibition profile
Cell‑model genotype‑selectivity endpoints
Mitochondrial ETC gene signature research
Unique transcriptomic signature
RNA‑seq/qPCR pharmacodynamic biomarker context
In vivo xenograft model‑response studies
Reported in vivo target engagement
PD endpoint monitoring (p‑SYK, p‑EGFR, p‑AKT)
Kinase selectivity profiling
Annotated kinome‑wide profiling (403 kinases)
Pathway selectivity interpretation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

53 linked technical documents
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